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Compound of Interest

Compound Name: (4-Aminooxan-4-yl)methanol

Cat. No.: B151668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(4-Aminooxan-4-yl)methanol, with the CAS Number 720706-20-7, is a heterocyclic organic

compound featuring a tetrahydropyran (oxane) ring substituted with both an aminomethyl and a

hydroxymethyl group at the 4-position. Its structure suggests potential utility as a building block

in medicinal chemistry and drug discovery, where the amino and alcohol functionalities offer

versatile points for further chemical modification. This guide provides a summary of the

available physical and chemical properties of this compound, outlines general experimental

protocols for their determination, and discusses the broader context of the biological potential

of substituted tetrahydropyrans.

Chemical and Physical Properties
A summary of the key physical and chemical properties of (4-Aminooxan-4-yl)methanol is
presented below. It is important to note that while some experimentally determined values are

available from chemical suppliers, other properties are based on computational predictions and

should be considered as estimates.
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Property Value Source(s)

IUPAC Name (4-aminooxan-4-yl)methanol

Synonyms
(4-Aminotetrahydro-2H-pyran-

4-yl)methanol
[1]

CAS Number 720706-20-7 [1]

Chemical Formula C₆H₁₃NO₂ [2][3]

Molecular Weight 131.17 g/mol [2][3]

Boiling Point 231 °C at 760 mmHg

Flash Point 93.5 °C

Density 1.074 ± 0.06 g/cm³ (Predicted)

Refractive Index 1.474

pKa 14.85 ± 0.10 (Predicted)

Melting Point Data not available

Solubility Data not available

logP Data not available

Experimental Protocols
Detailed experimental protocols for the synthesis of (4-Aminooxan-4-yl)methanol and the

specific determination of its physical properties are not readily available in peer-reviewed

literature. However, general methodologies for the synthesis of similar substituted

tetrahydropyrans and for the characterization of organic compounds can be described.

Synthesis of Substituted Tetrahydropyrans
The synthesis of 4-aminotetrahydropyran scaffolds can be achieved through various organic

synthesis strategies. One common approach involves the use of a Prins cyclization, which is

the acid-catalyzed reaction of an alkene and an aldehyde. For a 4-amino substituted
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tetrahydropyran, a multi-step synthesis would likely be required, potentially involving the

introduction of a nitrogen-containing functional group that is later converted to an amine.

Determination of Physical Properties
Melting Point: The melting point of a solid compound can be determined using a melting point

apparatus. A small, dry sample is packed into a capillary tube and heated at a controlled rate.

The temperature range from the appearance of the first liquid droplet to the complete melting of

the sample is recorded.

Solubility: The solubility of a compound in various solvents (e.g., water, ethanol,

dichloromethane, DMSO) is determined by adding a small, weighed amount of the solute to a

known volume of the solvent at a specific temperature. The mixture is agitated until saturation

is reached, and the concentration of the dissolved solute is then measured, often by

spectroscopic methods after filtering out any undissolved solid.

Biological Activity Context
While no specific biological activity has been reported for (4-Aminooxan-4-yl)methanol, the

tetrahydropyran ring is a common scaffold in a variety of biologically active molecules. For

instance, certain substituted tetrahydropyrans have been investigated for their potential as

cytokinin activity modulators and as inhibitors of HIV protease. The presence of amino and

hydroxyl groups on the oxane ring of (4-Aminooxan-4-yl)methanol provides handles for

combinatorial library synthesis to explore its potential biological activities.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a general workflow for the characterization of a synthesized

organic compound like (4-Aminooxan-4-yl)methanol.
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Figure 1: General Workflow for Physical Property Determination
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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